Cas no 61502-74-7 (1,1,3,3-Cyclohexanetetrapropanoic acid, 5-(1,1-dimethylethyl)-2-oxo-)

• Product Name: 1,1,3,3-Cyclohexanetetrapropanoic acid, 5-(1,1-dimethylethyl)-2-oxo-
• CAS No: 61502-74-7
• MF: C₂₂H₃₄O₉
• MW: 442.49996805191
• CID: 476969
• PubChem ID: 20317170
• Update Time: 2025-04-19

1,1,3,3-Cyclohexanetetrapropanoic acid, 5-(1,1-dimethylethyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-Cyclohexanetetrapropanoic acid, 5-(1,1-dimethylethyl)-2-oxo-
• 3-[5-tert-butyl-1,3,3-tris(2-carboxyethyl)-2-oxocyclohexyl]propanoic acid
• 3,3',3'',3'''-(5-tert-Butyl-2-oxocyclohexane-1,1,3,3-tetrayl)tetrapropanoic acid
• SCHEMBL11658073
• 61502-74-7
• DTXSID60605111

• Inchi： 1S/C22H34O9/c1-20(2,3)14-12-21(8-4-15(23)24,9-5-16(25)26)19(31)22(13-14,10-6-17(27)28)11-7-18(29)30/h14H,4-13H2,1-3H3,(H,23,24)(H,25,26)(H,27,28)(H,29,30)
• InChI Key： PTQHZMLWFSKNPX-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(=O)O)(CCC(=O)O)CC(C(C)(C)C)CC1(CCC(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 442.22032
• Monoisotopic Mass: 442.22028266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 166.27